Journal Name:Nature Reviews Chemistry
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Toward coherent anti-Stokes Raman scattering-Raman optical activity for reaction monitoring in organocatalysis: Chiral vibrational signatures of the two atropisomers (R)- and (S)-MOM-BINOL in solution
Nature Reviews Chemistry ( IF 0 ) Pub Date: 2023-07-19 , DOI: 10.1002/jrs.6575
Coherent anti-Stokes Raman scattering-Raman optical activity (CARS-ROA) is a coherent version of spontaneous ROA spectroscopy, the latter being a well-established chirally sensitive vibrational spectroscopic technique. A central major advantage of heterodyne-detected CARS-ROA over ROA is the drastic reduction of acquisition times from several hours to approximately 1 min due to the high ratio of the chiral Raman signal relative to the achiral CARS background. Here, we present the first demonstration of heterodyne-detected CARS-ROA of chiral molecules dissolved in an achiral solvent by using an experimental setup built from a conventional broadband CARS spectrometer. Specifically, the two atropisomers (R/S) of 2,2′-Bis(methoxymethoxy)-1,1′-binaphthyl, a methoxymethyl (MOM) bis-protected derivative of 1,1′-Bi-2-naphthol (BINOL), dissolved in the achiral organic solvent dichloromethane (DCM) were characterized by employing ~1 ps, 1 mW of pump pulses and ~60 fs, 10 mW of Stokes pulses within approximately 4-min acquisition time. MOM-BINOL is an important precursor for the synthesis of a great variety of many chiral auxiliaries including binaphthyl phosphoric acids, which are an important class of chiral organocatalysts used in asymmetric reactions. Overall, this work is a first step toward kinetic reaction monitoring in organocatalysis by coherent ROA providing the necessary short acquisition times.
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A simple model to simulate the Raman spectrum of methane in the range of 2800–3040 cm−1
Nature Reviews Chemistry ( IF 0 ) Pub Date: 2023-07-09 , DOI: 10.1002/jrs.6572
Raman spectroscopy is a promising method to analyze natural gas. Measurement of hydrocarbon concentrations is required for quality control of this fuel. Despite the presence of intense characteristic peaks of hydrocarbons in the range of 2800–3040 cm−1, researchers avoid this region due to the overlap with a methane spectrum. This paper presents a simple method to simulate the Raman spectrum of methane in natural gas at different pressures and concentrations of nitrogen, carbon dioxide, and ethane. A detailed description of the algorithm and the empirical parameters necessary for the simulation are provided. The method can be used to improve the accuracy of the Raman gas analysis of natural gas and other methane-bearing media.
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Raman spectroscopy investigations of the Martian regolith breccia Northwest Africa 7533: A support to in situ Raman spectroscopy on Mars
Nature Reviews Chemistry ( IF 0 ) Pub Date: 2023-06-01 , DOI: 10.1002/jrs.6556
Using continuous-wave and time-resolved Raman spectroscopy, we investigate and characterize the mineralogy of the NWA 7533 meteorite, a unique Martian regolith breccia. This meteorite is a crucial sample, giving a rare access to the formation and evolution of the primitive Martian crust, with crystallization processes beginning up to ~4.4 Ga years ago. We provide an overview of Raman spectra for feldspar, plagioclase, pyroxene, olivine, apatite, merrillite, zircon, pyrite, and various Fe-Cr-Ti oxides like magnetite, hematite, ilmenite, and rutile. Most analytical points are paired with previous electron microprobe analyses for deeper interpretation of Raman data. The variability of the silicate minerals composition obtained through microanalysis is traced through variation of the Raman spectra characteristics. No trace of any shock event is observed in the mineral structures. Structural diversity of zircon is linked to various metamictization stages. The luminescence signal of minerals bearing rare earth elements (REE), mainly phosphate and zircon, is documented in detail and discussed. We discuss the presence of at least two generations of phosphate minerals with implications for magmatic petrology. Because NWA 7533 provides a unique sampling of various crustal lithologies of Mars, this spectral dataset could be a reference for Raman instruments presently working on Mars (e.g., NASA Mars2020 Perseverance) or going to this planet or its moon Phobos in the future (e.g., ESA ExoMars, JAXA MMX).
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Simple machine learning methods work surprisingly well for Ramanomics
Nature Reviews Chemistry ( IF 0 ) Pub Date: 2023-05-10 , DOI: 10.1002/jrs.6555
Recently, a deep convolutional neural network was employed to detect liver cancer by Ramanomics. Results on a demo dataset claimed an accuracy of about 90% to be achieved after around an hour of training in a modern desktop. However, my experience with another Ramanomics dataset taught me that simple methods could potentially outperform deep learning. Here, I tested the simple and interpretable method of logistic regression. It achieved an accuracy of around 90.4% in under a minute. Employing a random decision forest yields an accuracy of 92.6% in under 10 s. Thus, although deep learning is promising, it is yet to provide a quantum-leap in performance for Ramanomics. A biophysics aware machine learning method would be more welcome!
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Identification of tunnel structures in manganese oxide minerals using micro-Raman spectroscopy
Nature Reviews Chemistry ( IF 0 ) Pub Date: 2023-05-02 , DOI: 10.1002/jrs.6536
Manganese oxides have attracted the interest of many researchers due to their broad application field. These oxides possess various electrochemical, adsorption and catalysis properties and are as such applied in the industrial context, for example, steel industry, catalysis and removal of toxins in the ground or in waste water. In the archaeometrical field, manganese oxides have been used as pigments on various artefacts such as pottery and rock art paintings. The diversity of manganese oxide applications highlights the need for a well-defined Raman spectroscopic database with correct characterization of these compounds. However, identification of manganese oxides by Raman spectroscopy is challenging due to the wide variety of manganese oxides, and manganese oxides are weak Raman scatterers and are susceptible under the laser light. As such, characterization by Raman spectroscopy is not straight forward. In this research, we have focussed on seven natural, mineral (tunnel) samples that were identified by micro-Raman spectroscopy using two different laser wavelengths (785 and 532 nm). The experimental conditions were controlled to not introduce any modifications (degradation and/or phase transition) of the manganese oxide species. Both lasers have proven to be successful and were able to retrieve well-characterized Raman spectra for each of the manganese oxide phase, which were compared with published literature.
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Theoretical description for nonlinear dynamic light scattering based on stimulated Raman effect (NLDLS-SRS)
Nature Reviews Chemistry ( IF 0 ) Pub Date: 2023-04-27 , DOI: 10.1002/jrs.6534
Dynamic light scattering (DLS) is a method to analyze the diffusion constant and mesostructure of colloidal systems based on refractive index fluctuations. For example, DLS evaluates particle size distribution, particle drift velocity, and the typical length of the cooperative diffusion in gels. However, DLS inherently lacks chemical sensitivity since it detects the spatial Fourier component of the refractive index at the scattering vector (q). This work theoretically demonstrates the feasibility of nonlinear dynamic light scattering (NLDLS) of stimulated Raman effect that reflects molecular vibration. Specifically, we show that by interfering with two pump beams (in the pump-probe method terminology), it is possible to extract the spatial Fourier component of the imaginary part of the third-order nonlinear susceptibility. Here, the phase modulation of either of the two beams is effective for mode-selective detection of the Fourier component. The difference in the wavevectors of these beams corresponds to q in DLS. The result is the same as DLS in mesostructural sensitivity but has a molecular vibration selectivity. The proposed assay in the present paper enables qualitative and chemical-structure analysis of the colloidal systems without labeling and size differentiation in a mesopic regime.
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Evaluation of carbonification of coals using a portable Raman spectrometer
Nature Reviews Chemistry ( IF 0 ) Pub Date: 2023-03-30 , DOI: 10.1002/jrs.6521
The estimation of the degree of carbonification of coals can be investigated using the Raman microspectroscopy applied for the analysis of grains of selected macerals (altered remains of organic particles). This approach allows for the best control of the analyses such as precise selection and orientation of the maceral grains to be analysed. On the other hand, the miniaturized, especially handheld Raman spectrometers typically offer a significantly less controlled environment with the issues including large laser spot sizes and the focusing issues. However, the advantages of the miniaturized spectrometers include fast analyses and the possibility of in situ analyses. This study illustrates that it is possible to discriminate among the coals of different degrees of maturation of the carbonaceous matter and other types of carbonaceous matter using the data acquired with a portable Raman spectrometer using spectroscopic parameters: D and G band widths and wavenumber positions. The issues inherent to the analyses of such heterogeneous materials such as coals using a portable spectrometer were addressed. Moreover, the variability in the Raman spectroscopic backgrounds of a wide range of coals from lignite to anthracite necessitated the utilization of a robust background removal function. This study shows that modern portable Raman spectrometers with the appropriate excitation are capable of basic discrimination among the different types of carbonaceous matter, with implications towards fast in situ analyses of carbonaceous matter in rocks as an additional tool for a geologist.
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Mineralogy of the LAR 12095 Martian shergottite as determined by micro-Raman and micro-X-ray fluorescence spectroscopies
Nature Reviews Chemistry ( IF 0 ) Pub Date: 2023-05-28 , DOI: 10.1002/jrs.6558
In this work, the geochemical characterization of the olivine-phyric Martian shergottite LAR 12095 was performed by using two complementary analytical techniques: micro-Raman and micro-energy dispersive X-ray fluorescence spectroscopies. Thanks to this methodology, olivine, pyroxene, and ilmenite were detected as primary minerals from Mars. Maskelynite, hematite, anatase, chromite, merrillite, oxidized mackinawite, pyrrhotite, elemental sulfur, marcasite, jarosite, epsomite, and gypsum were classified as secondary minerals. The major novelty of this work is that alterations under anaerobic and aerobic conditions of S-bearing minerals can be appreciated. In this sense, primary sulfides were altered to secondary sulfides, elemental sulfur and sulfates under the oxygen-free Martian atmosphere. However, in the Earth's oxidizing atmosphere, primary sulfides are weathered to iron oxides, such as hematite. In addition, it should be highlighted that the presence of ilmenite, mackinawite, elemental sulfur, and jarosite has been reported for the first time in this meteorite.
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Raman on ramen: Nutritional analysis and brand identification
Nature Reviews Chemistry ( IF 0 ) Pub Date: 2023-02-03 , DOI: 10.1002/jrs.6505
Precise and nondestructive assessment of food quality and its nutritional composition can be used to personalize nutrition, which, in turn, will improve well-being and help to prevent chronic diseases for millions of people around the world. Currently used methods for elucidation of nutritional composition of food are destructive, time, and labor consuming. In this study, we investigate the potential of Raman spectroscopy (RS), an emerging analytical technique, in a noninvasive, nondestructive, and a chemical-free analysis of the nutritional composition of ramen, one of the most popular foods in the world. We found that RS could be used to quantify the amount of carbohydrates, gluten, and lipids in ramen. In coupled to chemometrics, RS enables ~100% accurate differentiation between gluten-rich and gluten-free ramen. Furthermore, using RS, one can identify the brand and the country of origin of ramen. These findings suggest that Raman-based sensors can be used in daily life for quality control of consumed food in both restaurants and grocery stores.
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Rapid gemstone mineral identification using portable Raman spectroscopy
Nature Reviews Chemistry ( IF 0 ) Pub Date: 2023-03-18 , DOI: 10.1002/jrs.6518
Mineral identification is the first step in gemstone characterization, which is the foundation for maintaining transparency in gemstone trading. Current techniques have complex protocols and require expensive instrumentation, severely restricting their use to trained experts or large gemological laboratories and limiting the processing speed. A simple and inexpensive automatic identification instrument can fulfill the needs of the Gemology Society. Hence, we propose a portable setup for the automatic mineral identification of gemstones based on a custom-built 405 nm Raman spectroscopy probe system. This device enables the noninvasive mineral identification of commonly encountered loose or mounted gemstone materials in the market and generates the results in seconds. It is mechanically designed to allow safe operation under normal office conditions, and the pre-aligned sample stage significantly simplifies the sample alignment process. Fifty-seven types of gemstone materials in the trading market were tested with the device to prove the usability of the system. The primary purpose of this device is to automatically identify the types of minerals in the gemstones. It can also be extended to identify lab-grown gemstones in the selected mineral species.
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